1-(2-fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate

• IUPAC Name: (2-fluorophenyl)-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C21H25FN2O4.C2H2O4/c1-26-18-9-8-15(19(27-2)20(18)28-3)14-23-10-12-24(13-11-23)21(25)16-6-4-5-7-17(16)22;3-1(4)2(5)6/h4-9H,10-14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: VVIBYNQXGDXCSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H27FN2O8
• Molecular Weight: 478.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-(2-fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine, involving elaborate steps to ensure the incorporation of specific functional groups, demonstrates the complexity and precision required in chemical synthesis. The synthesis of related compounds involves various chemical reactions, including condensation, carboxylation, and reductive amination, to achieve the final structure (Satomi, Kawashima, & Awata, 1988). Furthermore, the process often necessitates the creation of labeled compounds for metabolic fate investigations, showcasing the intricate nature of synthesizing such complex molecules.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed through techniques such as X-ray diffraction, revealing detailed insights into the crystallography and conformation of these molecules. These analyses provide a foundation for understanding the molecular interactions and stability of the compound, aiding in the exploration of its chemical properties and reactivity (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, including O-demethylation, N-dealkylation, and hydroxylation, which are crucial for its metabolic transformation. These reactions highlight the compound's reactivity and its interaction with biological systems. Such transformations are essential for understanding the compound's behavior in different environments and potential applications (Kawashima, Satomi, & Awata, 1991).